![molecular formula C12H11NO2 B099430 1,3-Diacetylindole CAS No. 17537-64-3](/img/structure/B99430.png)
1,3-Diacetylindole
Overview
Description
1,3-Diacetylindole, also known as 1,3-DII, is a heterocyclic compound with a molecular formula of C10H9NO2. It is a white powder with a melting point of 125-126 °C and a boiling point of 320-322 °C. This compound is a type of indole derivative that is widely used in scientific research due to its unique properties and versatility. It is an important precursor in the synthesis of a variety of other compounds, including drugs and natural products. In addition, 1,3-DII has been used in the field of medicinal chemistry, as well as in the development of new drugs and pharmaceuticals.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques: A study by Jha, Chou, and Blunt (2011) describes a two-step process for producing di- and mono-acetylated indoles from indolin-2-ones, leading to the formation of 1,3-diacetyl-2-hydroxyindoles (Jha, Chou, & Blunt, 2011).
Biological and Pharmacological Activities
Antimicrobial Activity
Dundappa et al. (2007) synthesized novel 5-substituted-7-acetyl-2,6-dimethyloxazolo[4,5-f]indoles, including derivatives of 1,3-diacetylindole, and evaluated their antibacterial and antifungal activities, demonstrating the potential biological applications of these compounds (Dundappa, Raghu, & Gadaginamath, 2007).
Synthesis and Antimicrobial Activity of Derivatives
Kumar, Wakode, and Kaur (2017) investigated the synthesis of 3-acetylindole derivatives and their antimicrobial and antioxidant properties, indicating the relevance of acetylated indoles in medicinal chemistry (Kumar, Wakode, & Kaur, 2017).
Chemical Interactions and Properties
Billes et al. (2009) examined the vibrational spectroscopy of this compound and other derivatives, highlighting the impact of acetyl groups on molecular geometry, charge distribution, and vibrational properties, relevant for pharmacological applications (Billes, Podea, Mohammed-Ziegler, Toșa, Mikosch, & Irimie, 2009).
Other Applications
Chemical Synthesis and Reactions
The work by Coldham and Hufton (2005) on intramolecular dipolar cycloaddition reactions of azomethine ylides, while not directly focused on this compound, provides insights into synthetic pathways that could be relevant for the manipulation and application of similar compounds (Coldham & Hufton, 2005).
Click Chemistry in Drug Discovery
Kolb and Sharpless (2003) discuss the broader field of click chemistry, which includes reactions involving indole derivatives like this compound, emphasizing its growing impact on drug discovery through reliable and specific chemical transformations (Kolb & Sharpless, 2003).
Mechanism of Action
Target of Action
Indole derivatives, in general, have been found to interact with a variety of biological targets, including enzymes, receptors, and cellular structures .
Mode of Action
It’s known that indole derivatives can interact with their targets through various mechanisms, such as hydrogen bonding, hydrophobic interactions, and π-π stacking . The presence of acetyl groups in 1,3-Diacetylindole may influence its interaction with targets, potentially altering the compound’s activity .
Biochemical Pathways
Indole derivatives have been found to influence a variety of biochemical pathways, including those involved in oxidative stress and cellular metabolism . The antioxidant activity of certain indole derivatives has been linked to their ability to scavenge free radicals and reduce Fe3+ to Fe2+ .
Pharmacokinetics
The presence of acetyl groups may influence the compound’s solubility, absorption, and metabolic stability .
Result of Action
Certain indole derivatives have been found to exhibit antioxidant and cytoprotective activities, suggesting that they may protect cells against oxidative damage .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s activity may be influenced by factors such as pH, temperature, and the presence of other molecules in the environment . .
Properties
IUPAC Name |
1-(1-acetylindol-3-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-8(14)11-7-13(9(2)15)12-6-4-3-5-10(11)12/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STUZJORZRZCLRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(C2=CC=CC=C21)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30169977 | |
Record name | 1,3-Diacetyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17537-64-3 | |
Record name | 1,1′-(1H-Indole-1,3-diyl)bis[ethanone] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17537-64-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Diacetyl-1H-indole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017537643 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17537-64-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=47179 | |
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Record name | 17537-64-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24940 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1,3-Diacetyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-diacetyl-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.741 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3-DIACETYL-1H-INDOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZMC5Q633FJ | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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